Cas no 1261980-45-3 (2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid)

• Product Name: 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid
• CAS No: 1261980-45-3
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 2767356
• PubChem ID: 53223997
• Update Time: 2025-11-02

2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(2',4'-dichlorophenyl)nicotinic acid
• DTXSID40688008
• 1261980-45-3
• 2-CHLORO-5-(2,4-DICHLOROPHENYL)NICOTINICACID
• MFCD18318078
• 2-CHLORO-5-(2,4-DICHLOROPHENYL)NICOTINIC ACID
• 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid

• Inchi： 1S/C12H6Cl3NO2/c13-7-1-2-8(10(14)4-7)6-3-9(12(17)18)11(15)16-5-6/h1-5H,(H,17,18)
• InChI Key： NBTQVCBMVVHLQS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=NC(=C(C(=O)O)C=1)Cl)Cl

Computed Properties

• Exact Mass: 300.946412Da
• Monoisotopic Mass: 300.946412Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid

Comprehensive Guide to 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid (CAS No. 1261980-45-3): Properties, Applications, and Market Insights

2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid (CAS No. 1261980-45-3) is a specialized chlorinated nicotinic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique dichlorophenyl and nicotinic acid structure, serves as a key intermediate in the synthesis of bioactive molecules. Its molecular formula, C₁₂H₆Cl₃NO₂, reflects a balanced combination of halogenated and heterocyclic components, making it valuable for targeted applications.

The growing interest in 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid aligns with industry trends toward sustainable chemical synthesis and precision agriculture. Researchers frequently search for terms like "nicotinic acid derivatives in drug discovery" or "chlorophenyl compounds for crop protection," highlighting its relevance. This compound’s selective reactivity and structural versatility enable its use in developing novel enzyme inhibitors and herbicides, addressing global demands for efficient solutions in healthcare and food security.

From a chemical perspective, CAS 1261980-45-3 exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol, which facilitates its handling in laboratory settings. Its melting point (reported between 180–185°C) and stability under inert atmospheres make it suitable for high-temperature reactions. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor given its role in multi-step synthetic pathways.

In pharmaceuticals, 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid is explored for its potential as a scaffold for kinase inhibitors, particularly in oncology research. The dichlorophenyl moiety enhances binding affinity to target proteins, while the nicotinic acid group allows for further derivatization. Recent studies link similar structures to anti-inflammatory and antiviral activities, driving queries like "nicotinic acid-based drug candidates 2024" in scientific databases.

Agrochemical applications leverage this compound’s herbicidal properties, especially in formulations targeting broadleaf weeds. Its mode of action involves disrupting plant growth regulators, a topic trending in eco-friendly pest management forums. Regulatory agencies emphasize low-residue formulations, and CAS 1261980-45-3 aligns with these standards due to its degradability profile.

The market for chlorinated nicotinic acid derivatives is projected to grow at a CAGR of 6.2% (2024–2030), fueled by R&D investments in green chemistry. Suppliers highlight batch-to-batch consistency and scalable synthesis as competitive advantages. Environmental concerns have also spurred interest in bio-based alternatives, though 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid remains a cost-effective option for industrial applications.

For researchers, optimizing synthetic routes to CAS 1261980-45-3 via catalytic chlorination or cross-coupling reactions is a hot topic. Patent analyses reveal innovations in waste reduction during production, addressing the 12 Principles of Green Chemistry. These advancements respond to searches like "improved yield nicotinic acid derivatives" and "sustainable halogenation methods."

In summary, 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid (CAS No. 1261980-45-3) bridges multiple sectors with its adaptable chemistry and functional efficacy. Its integration into next-generation therapeutics and agricultural solutions underscores its industrial importance, while ongoing research ensures alignment with safety and sustainability benchmarks.